Cas no 1365565-27-0 (2-(2,2-Diphenylvinyl)-2H-pyran-4(3H)-one)

• Product Name: 2-(2,2-Diphenylvinyl)-2H-pyran-4(3H)-one
• CAS No: 1365565-27-0
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• CID: 1093131
• PubChem ID: 72942615
• Update Time: 2025-04-20

2-(2,2-Diphenylvinyl)-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Diphenylvinyl)-2H-pyran-4(3H)-one
• 2-(2,2-diphenylethenyl)-2,3-dihydropyran-4-one
• 2-(2,2-diphenylvinyl)-2,3-dihydro-4H-pyran-4-one
• 1365565-27-0
• 2-(2,2-diphenylethenyl)-3,4-dihydro-2H-pyran-4-one
• A919234

• Inchi： 1S/C19H16O2/c20-17-11-12-21-18(13-17)14-19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-12,14,18H,13H2
• InChI Key： QIGIYEDVOXLZRE-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.115029749g/mol
• Monoisotopic Mass: 276.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

2-(2,2-Diphenylvinyl)-2H-pyran-4(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes